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Compound of Interest

Compound Name:
1-(2,2-dibromoethenyl)-4-

methoxybenzene

Cat. No.: B1353493 Get Quote

In-Depth Technical Guide: 1-(2,2-
dibromoethenyl)-4-methoxybenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1-(2,2-dibromoethenyl)-4-methoxybenzene, including its molecular formula,

molecular weight, and a detailed experimental protocol for its synthesis. This document is

intended to serve as a valuable resource for researchers in organic synthesis and drug

development.

Core Compound Data
1-(2,2-dibromoethenyl)-4-methoxybenzene is a halogenated aromatic compound. Below is a

summary of its key quantitative data.
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Property Value Reference

Molecular Formula C₉H₈Br₂O [1]

Molecular Weight 291.97 g/mol [1]

Physical State Solid [2]

Appearance Yellow to white solid [2]

Melting Point 34 °C [2]

CAS Number 60512-57-4 [1]

Synthesis Protocol: Corey-Fuchs Reaction
The primary method for synthesizing 1-(2,2-dibromoethenyl)-4-methoxybenzene is the

Corey-Fuchs reaction, which involves the one-carbon homologation of an aldehyde.[3][4] In this

case, the starting material is 4-methoxybenzaldehyde.

Reaction Scheme

4-methoxybenzaldehyde

1-(2,2-dibromoethenyl)-4-methoxybenzene

 DCM, 0°C to rt

CBr₄, PPh₃
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Caption: Synthesis of 1-(2,2-dibromoethenyl)-4-methoxybenzene.

Experimental Procedure
The following is a general procedure for the Corey-Fuchs reaction to synthesize 1,1-

dibromoalkenes from aldehydes.[5]

Materials:

Triphenylphosphine (PPh₃)
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Carbon tetrabromide (CBr₄)

4-methoxybenzaldehyde

Dichloromethane (DCM), dry

Hexanes

Step 1: Ylide Formation and Reaction with Aldehyde

In a round-bottom flask under an argon atmosphere, dissolve triphenylphosphine (3.0

equivalents) in dry dichloromethane (DCM).

Cool the solution to 0°C using an ice bath.

Slowly add carbon tetrabromide (1.5 equivalents) to the cooled solution.

Stir the resulting mixture at 0°C for 15 minutes.

Add a solution of 4-methoxybenzaldehyde (1.0 equivalent) in dry DCM to the reaction

mixture.

Allow the reaction to warm to room temperature and stir overnight.

Step 2: Work-up and Purification

Triturate the reaction mixture with cold hexanes to precipitate excess triphenylphosphine.

Filter the mixture to remove the solid triphenylphosphine.

Concentrate the filtrate under reduced pressure.

Purify the crude product by silica gel chromatography to obtain 1-(2,2-dibromoethenyl)-4-
methoxybenzene.

Spectroscopic Data
Detailed experimental spectroscopic data for 1-(2,2-dibromoethenyl)-4-methoxybenzene is

not readily available in the surveyed literature. However, data for the analogous dichloro
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compound, 1-(2,2-dichlorovinyl)-4-methoxybenzene, can provide some insight into the

expected spectral characteristics.[6]

¹H NMR (400 MHz, CDCl₃) of 1-(2,2-dichlorovinyl)-4-methoxybenzene:[6]

δ 7.50 (d, J = 9.2 Hz, 2H)

δ 6.90 (d, J = 9.2 Hz, 2H)

δ 6.79 (s, 1H)

δ 3.83 (s, 3H)

¹³C NMR (125 MHz, CDCl₃) of 1-(2,2-dichlorovinyl)-4-methoxybenzene:[6]

δ 159.55

δ 130.05

δ 128.03

δ 125.98

δ 118.80

δ 113.87

δ 55.29

IR (neat, cm⁻¹) of 1-(2,2-dichlorovinyl)-4-methoxybenzene:[6]

1605, 1510, 1252, 1178, 1032, 908, 821

Applications and Future Research
Currently, there is limited information in the public domain regarding the specific applications or

biological activity of 1-(2,2-dibromoethenyl)-4-methoxybenzene. This presents an opportunity

for further research into the potential utility of this compound in areas such as organic

synthesis, materials science, or as a scaffold in drug discovery. The presence of the
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dibromoethenyl group offers a versatile handle for further chemical transformations, such as

cross-coupling reactions or conversion to an alkyne.

Logical Workflow for Synthesis and
Characterization
The following diagram illustrates the logical workflow from starting materials to the final,

characterized product.

Start: 4-methoxybenzaldehyde

Corey-Fuchs Reaction
(CBr4, PPh3, DCM)

Work-up & Purification
(Filtration, Chromatography)

Product:
1-(2,2-dibromoethenyl)-4-methoxybenzene

Spectroscopic Analysis
(NMR, IR, MS)

Characterized Product

Click to download full resolution via product page

Caption: Workflow for the synthesis and analysis of the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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